Cas no 2091368-80-6 (4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2091368-80-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5703371
• PubChem ID: 121605747
• Update Time: 2025-10-28

4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-[(dimethylamino)methyl]-1-methyl-
• AKOS026748551
• EN300-741122
• 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylicacid
• 2091368-80-6
• 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C8H13N3O2/c1-10(2)4-6-5-11(3)9-7(6)8(12)13/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： DYLLQCHOKQYXAS-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(C)N=1)CN(C)C)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2091368-80-6)

The compound 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2091368-80-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a dimethylaminomethyl group and a carboxylic acid functionality, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

One of the most searched questions about this compound is: "What are the applications of 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid in medicinal chemistry?" The answer lies in its ability to serve as a building block for small-molecule inhibitors and protease-targeting drugs. Its carboxylic acid moiety allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability. This adaptability aligns with the growing demand for precision medicine and personalized therapeutics, which dominate current biomedical discussions.

Another trending topic related to CAS No. 2091368-80-6 is its role in sustainable chemistry. With the rise of green synthesis methodologies, this compound’s efficient production using catalytic processes or biocatalysis has become a focal point. Environmental concerns and regulatory pressures are driving innovations in reducing waste and energy consumption during its synthesis, making it a case study for eco-friendly chemical manufacturing.

From a technical perspective, the pyrazole ring in this compound is notable for its hydrogen-bonding capacity and planar geometry, which are critical for molecular recognition in drug design. The dimethylaminomethyl side chain further enhances solubility and interaction with biological targets, addressing common challenges in drug delivery systems. These features explain why queries like "How does 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid improve drug potency?" frequently appear in scientific forums.

In agrochemical applications, this compound’s derivatives are investigated for their potential as plant growth regulators or pest control agents. The carboxylic acid group can be modified to create systemic pesticides with lower environmental persistence, aligning with global trends toward sustainable agriculture. Such developments resonate with searches like "biodegradable agrochemicals from pyrazole derivatives," highlighting its relevance to modern farming practices.

Analytical characterization of CAS No. 2091368-80-6 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, which are paramount for regulatory compliance in pharmaceutical applications. The compound’s stability under various pH conditions also makes it a candidate for formulation optimization, another hot topic in pharmaceutical development circles.

In summary, 4-[(Dimethylamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid represents a convergence of innovation in drug discovery, green chemistry, and agricultural science. Its multifaceted utility and alignment with industry trends ensure its continued prominence in research and development. For those exploring high-value chemical intermediates or bioactive scaffolds, this compound offers a compelling case study in molecular design and application.